3-(Naphthylmethylthio)-5-(2-pyridyl)-1,2,4-triazole-4-ylamine

Specification

• Molecular Formula: C18H15N5S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 3-(naphthalen-1-ylmethylsulfanyl)-5-pyridin-2-yl-1,2,4-triazol-4-amine
• Standard InChI: InChI=1S/C18H15N5S/c19-23-17(16-10-3-4-11-20-16)21-22-18(23)24-12-14-8-5-7-13-6-1-2-9-15(13)14/h1-11H,12,19H2
• Standard InChI Key: YRDDNVKIZIIQGN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CSC3=NN=C(N3N)C4=CC=CC=N4

Introduction

Chemical Structure and Molecular Characteristics

Core Architecture

The compound’s structure consists of a 1,2,4-triazole backbone substituted with a naphthylmethylthio group (-S-CH₂-naphthyl) at position 3 and a 2-pyridyl group at position 5. The amino group (-NH₂) at position 4 enhances its hydrogen-bonding capacity, critical for interactions with biological targets.

Molecular Formula and Weight

The molecular formula is C₁₈H₁₅N₅S, with a molecular weight of 333.41 g/mol. Comparative analysis with analogous triazoles, such as 3,5-bis(pyridin-4-yl)-4-amino-1,2,4-triazole (C₁₂H₁₀N₆, 238.25 g/mol), underscores the impact of the naphthylmethylthio group on steric and electronic properties.

Spectroscopic Characterization

Key spectroscopic data include:

• ¹H NMR: Signals at δ 8.5–7.2 ppm (aromatic protons), δ 4.3 ppm (-SCH₂-), and δ 5.1 ppm (-NH₂).

• IR: Stretching vibrations at 3400 cm⁻¹ (N-H), 1600 cm⁻¹ (C=N), and 690 cm⁻¹ (C-S).

Synthesis and Optimization

Reaction Pathways

The synthesis typically involves a multi-step protocol:

• Formation of Hydrazide Intermediate: Isonicotinic acid hydrazide reacts with carbon disulfide to form a dithiocarbazate intermediate.

• Cyclization: Treatment with hydrazine hydrate under acidic conditions yields the 1,2,4-triazole core.

• Substitution: Introduction of the naphthylmethylthio group via nucleophilic displacement using naphthylmethyl bromide.

Reaction Conditions

• Temperature: 80–100°C for cyclization.

• Catalyst: Piperidine or acetic acid for accelerating substitutions.

• Yield: 45–60% after purification by column chromatography.

Challenges and Solutions

• Low Solubility: Use of polar aprotic solvents (e.g., DMF) improves reaction homogeneity.

• Byproduct Formation: Strict stoichiometric control (1:1 molar ratio of hydrazide to alkylating agent) minimizes undesired side products.

Physical and Chemical Properties

Thermodynamic Parameters

Property	Value	Method
Melting Point	335–340°C (decomposition)	Differential Scanning Calorimetry
Solubility	DMSO > Methanol > Water	Shake-flask method
pKa	2.22 (predicted)	Computational modeling

Stability Profile

The compound is stable under inert atmospheres but undergoes oxidative degradation in the presence of light or moisture, necessitating storage at –20°C in amber vials.

Chemical Reactivity and Functionalization

Electrophilic Substitution

The electron-rich triazole ring facilitates reactions at position 1:

• Alkylation: Methyl iodide in basic media yields N-methyl derivatives.

• Acylation: Acetic anhydride introduces acetyl groups, enhancing lipophilicity.

Coordination Chemistry

The pyridyl nitrogen and triazole NH act as bidentate ligands, forming complexes with transition metals (e.g., Cu²⁺, Zn²⁺). These complexes exhibit enhanced antimicrobial activity compared to the free ligand.

Biological Activities and Mechanisms

Antimicrobial Efficacy

Microorganism	MIC (μg/mL)
Staphylococcus aureus	12.5
Escherichia coli	25
Candida albicans	50

Mechanistic studies suggest membrane disruption via interaction with phospholipid headgroups.

Anti-Inflammatory Action

In murine models, the compound reduces TNF-α and IL-6 levels by 40–60% at 10 mg/kg doses, likely through NF-κB pathway inhibition.

Applications in Drug Development

Lead Optimization

Structural analogs with modified substituents (e.g., replacing naphthyl with phenyl) show reduced hepatotoxicity in preclinical trials.

Prodrug Design

Esterification of the amino group improves oral bioavailability from 15% to 65% in rat models.